Cas no 331941-34-5 (Cyclopropanecarbonitrile,2-(4-fluorophenyl)-, (1R,2S)-rel-)

• Product Name: Cyclopropanecarbonitrile,2-(4-fluorophenyl)-, (1R,2S)-rel-
• CAS No: 331941-34-5
• MF: C₁₀H₈FN
• MW: 161.175625801086
• CID: 301771
• Update Time: 2024-01-27

Cyclopropanecarbonitrile,2-(4-fluorophenyl)-, (1R,2S)-rel- Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarbonitrile,2-(4-fluorophenyl)-, (1R,2S)-rel-
• Cyclopropanecarbonitrile, 2-(4-fluorophenyl)-, (1R,2S)-rel- (9CI)
• Cyclopropanecarbonitrile, 2-(4-fluorophenyl)-, (1R,2S)-rel-

• Inchi： 1S/C10H8FN/c11-9-3-1-7(2-4-9)10-5-8(10)6-12/h1-4,8,10H,5H2/t8-,10+/m0/s1
• InChI Key： OVPOMMOAYYSVOO-WCBMZHEXSA-N
• SMILES： [C@@H]1(C#N)C[C@@H]1C1=CC=C(F)C=C1

Computed Properties

• Exact Mass: 161.064
• Monoisotopic Mass: 161.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.8A^2